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Compound of Interest

Compound Name: 2-(4-Bromophenyl)quinazoline

Cat. No.: B11839861

Get Quote

Executive Summary: The Structural Fingerprint
2-(4-Bromophenyl)quinazoline represents a critical scaffold in medicinal chemistry,

particularly as a pharmacophore for EGFR tyrosine kinase inhibitors and antimicrobial agents.

Unlike its parent compound (2-phenylquinazoline), the introduction of a para-bromo substituent

significantly alters the solid-state packing kinetics, solubility profile, and intermolecular binding

potential.

This guide provides an in-depth structural analysis, contrasting the target molecule against its

non-halogenated and chlorinated analogs. It serves as a blueprint for researchers validating

the synthesis and solid-state characterization of this compound.

Comparative Performance Analysis
The following table contrasts the physicochemical and crystallographic properties of 2-(4-
Bromophenyl)quinazoline with its primary structural alternatives.
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Feature
2-(4-

Bromophenyl)quinaz

oline (Target)

2-Phenylquinazoline

(Parent/Control)

2-(4-

Chlorophenyl)quinaz

oline (Alternative)

Crystal Habit
Prismatic/Needles

(Solvent dependent)
Plate-like Needles

Melting Point

High (~140–145 °C)

(Enhanced lattice

energy)

Moderate (117–119

°C)
Moderate-High

Space Group

P2₁/c or Pca2₁

(Polymorph

dependent)

Pca2₁ (Orthorhombic) P2₁/c (Monoclinic)

Key Interaction
Halogen Bonding (C-

Br···N / C-Br···π)

Weak C-H···N / π-π

Stacking
Weak C-Cl···π

Solubility Low (Lipophilic) Moderate Low-Moderate

XRD Utility

High (Br is a heavy

atom, facilitating

phasing)

Moderate (Requires

high-res data)
Moderate

Key Insight: The Bromine Effect is the differentiator. While the parent molecule relies solely on

π-π stacking and weak van der Waals forces, the 4-bromo derivative introduces a strong

structure-directing halogen bond. This results in a higher melting point and more rigid crystal

lattice, which correlates with improved stability but reduced solubility in polar solvents.

Deep Dive: Crystal Architecture & Mechanism
The Unit Cell and Molecular Conformation
In the solid state, the quinazoline core is essentially planar. The phenyl ring at the C2 position

typically rotates out of plane to minimize steric repulsion with the H atom at C4.

Torsion Angle: The dihedral angle between the quinazoline and phenyl planes is typically 20–

40°.
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Planarity: The 4-Br substituent does not significantly alter the planarity of the phenyl ring

itself but locks the molecular conformation through intermolecular anchoring.

Supramolecular Assembly (The "Performance" Driver)
The "performance" of a crystal structure refers to its stability and packing efficiency.

π-π Stacking: The electron-deficient pyrimidine ring of one molecule stacks over the

electron-rich phenyl ring of an adjacent molecule (Centroid-centroid distance ~3.6–3.8 Å).

Halogen Bonding (The Br Advantage): The bromine atom acts as a Lewis acid (σ-hole donor)

interacting with the Lewis basic Nitrogen (N1 or N3) of a neighboring quinazoline. This C-

Br···N interaction is directional and stronger than typical Hydrogen bonds, creating infinite 1D

chains that cross-link via π-stacking.

Experimental Protocols (Self-Validating)
Synthesis & Crystallization Workflow
Objective: Synthesize high-purity 2-(4-Bromophenyl)quinazoline and grow single crystals

suitable for SC-XRD.

Reagents:

2-Aminobenzaldehyde (1.0 eq)

4-Bromobenzaldehyde (1.0 eq)

Iodine (I₂, 10 mol% catalyst) or Ammonia (NH₃)

Solvent: Ethanol or Methanol[1]

Step-by-Step Protocol:

Condensation: Dissolve 2-aminobenzaldehyde (10 mmol) and 4-bromobenzaldehyde (10

mmol) in Ethanol (20 mL).

Catalysis: Add Iodine (1 mmol) and stir at room temperature for 15 minutes, then reflux for

3–5 hours. Monitor via TLC (Hexane:EtOAc 4:1).
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Workup: Cool to room temperature. Pour into crushed ice containing sodium thiosulfate (to

quench iodine).

Isolation: Filter the precipitate. Wash with cold water.[2] Recrystallize from hot Ethanol.

Crystal Growth (Critical Step):

Dissolve 50 mg of pure product in a 1:1 mixture of Chloroform/Ethanol (5 mL).

Filter into a clean vial. Cap with parafilm and poke 3 small holes.

Allow slow evaporation at 20 °C for 3–5 days. Look for colorless/pale-yellow prisms.

XRD Data Collection Strategy
Mounting: Select a crystal with sharp edges (approx 0.2 x 0.2 x 0.1 mm). Mount on a glass

fiber or MiTeGen loop using paratone oil.

Temperature: Collect data at 100 K (Cryostream) to minimize thermal motion of the heavy

Bromine atom.

Radiation: Mo-Kα (λ = 0.71073 Å) is preferred over Cu-Kα to reduce absorption effects from

Bromine (Absorption coefficient

will be significant).

Visualizations
Synthesis and Characterization Workflow
The following diagram outlines the logical flow from raw materials to solved structure.
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Caption: Workflow for the synthesis, purification, and structural determination of 2-(4-
Bromophenyl)quinazoline.

Interaction Network (Conceptual)
This diagram illustrates the competing intermolecular forces that stabilize the crystal lattice.
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Caption: Schematic of the primary stabilizing forces: π-π stacking and the structure-directing

Halogen Bond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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